Cas no 18925-44-5 (4,4-Dimethylpentylamine)

• Product Name: 4,4-Dimethylpentylamine
• CAS No: 18925-44-5
• MF: C₇H₁₇N
• MW: 115.21658205986
• MDL: MFCD08449513
• CID: 1088317
• PubChem ID: 14454757
• Update Time: 2025-05-20

4,4-Dimethylpentylamine Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethylpentan-1-amine
• (4,4-dimethylpentyl)amine(SALTDATA: FREE)
• (4,4-DIMETHYLPENTYL)AMINE
• 1-Pentanamine, 4,4-dimethyl-
• 4,4-dimethyl-pentan-1-amine
• 4,4-dimethyl-pentanamine
• 4,4-dimethylpentylamine
• AC1Q1MIM
• AGN-PC-001GWM
• Ambcb4041483
• BB 0263040
• CTK0A3135
• 4,4-Dimethyl-pentylamine
• DTXSID60560534
• BS-12916
• DA-08825
• SB34685
• 4,4-Dimethyl-1-pentanamine
• AKOS010742630
• Z819989370
• MFCD08449513
• SCHEMBL74489
• EN300-69724
• G71887
• SY185865
• 18925-44-5
• 4,4-Dimethylpentylamine

• MDL： MFCD08449513
• Inchi： 1S/C7H17N/c1-7(2,3)5-4-6-8/h4-6,8H2,1-3H3
• InChI Key： MJOCCSXOVAVKFC-UHFFFAOYSA-N
• SMILES： NCCCC(C)(C)C

Computed Properties

• Exact Mass: 115.136099547g/mol
• Monoisotopic Mass: 115.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 51.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 136.7±8.0 °C at 760 mmHg
• Flash Point: 30.6±13.3 °C
• Vapor Pressure: 7.3±0.3 mmHg at 25°C

4,4-Dimethylpentylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,4-Dimethylpentylamine

Comprehensive Overview of 4,4-Dimethylpentylamine (CAS No. 18925-44-5)

4,4-Dimethylpentylamine, with the chemical formula C₇H₁₇N, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, identified by the CAS number 18925-44-5, is characterized by its unique molecular structure, which includes a central amine group flanked by two methyl groups and a pentyl chain. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in multiple fields.

The molecular structure of 4,4-Dimethylpentylamine can be represented as CH₃-CH(CH₃)₂-CH₂-CH₂-NH₂. This structure provides the compound with a balanced hydrophobic and hydrophilic character, making it suitable for use in various chemical reactions and formulations. The presence of the amine group allows for easy functionalization and derivatization, which is crucial in synthetic chemistry and drug development.

In recent years, 4,4-Dimethylpentylamine has been extensively studied for its potential applications in pharmaceuticals, agrochemicals, and materials science. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceutical compounds. The amine functionality can be readily modified to introduce various substituents, leading to the creation of novel drugs with improved efficacy and safety profiles.

A notable study published in the Journal of Medicinal Chemistry highlighted the role of 4,4-Dimethylpentylamine in the development of new antiviral agents. Researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique structure of 4,4-Dimethylpentylamine allows it to interact effectively with viral proteins, thereby inhibiting viral replication and spread.

Beyond pharmaceutical applications, 4,4-Dimethylpentylamine has also shown promise in the field of agrochemicals. Its ability to enhance the solubility and stability of active ingredients makes it a valuable additive in pesticide formulations. A recent study published in Pesticide Biochemistry and Physiology demonstrated that incorporating 4,4-Dimethylpentylamine into fungicide formulations significantly improved their efficacy against plant pathogens. This finding has important implications for sustainable agriculture practices.

In materials science, 4,4-Dimethylpentylamine is used as a precursor for the synthesis of advanced polymers and coatings. The compound's reactivity and functional versatility make it an ideal building block for creating materials with tailored properties. For instance, researchers at the University of California have developed a series of polyurethane coatings using derivatives of 4,4-Dimethylpentylamine. These coatings exhibit excellent adhesion, flexibility, and resistance to environmental degradation.

The physical properties of 4,4-Dimethylpentylamine, such as its boiling point (approximately 130°C) and solubility in water (slightly soluble), are important considerations for its handling and application. These properties influence its behavior in different environments and processes. For example, its moderate boiling point makes it suitable for use in processes that require moderate temperatures without significant decomposition or volatility.

Safety is a critical aspect when handling any chemical compound. While 4,4-Dimethylpentylamine is generally considered safe under normal conditions, appropriate precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when working with this compound to prevent skin contact and inhalation.

In conclusion, 4,4-Dimethylpentylamine (CAS No. 18925-44-5) is a multifaceted compound with a wide range of applications across various industries. Its unique molecular structure and versatile chemical properties make it an invaluable component in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific research and industrial practices.